Cas no 2227824-85-1 ((3S)-3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid
• CAS No: 2227824-85-1
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 5897013
• PubChem ID: 165683783
• Update Time: 2025-05-20

(3S)-3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid
• 2227824-85-1
• EN300-1990152

• Inchi： 1S/C11H12O6/c1-15-8-4-10-9(16-5-17-10)2-6(8)7(12)3-11(13)14/h2,4,7,12H,3,5H2,1H3,(H,13,14)/t7-/m0/s1
• InChI Key： ZIDYUZASUKFJPB-ZETCQYMHSA-N
• SMILES： O1COC2=CC(=C(C=C12)[C@H](CC(=O)O)O)OC

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.2Ų

Additional information on (3S)-3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid

Compound CAS No 2227824-85-1: (3S)-3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid

The compound CAS No 2227824-85-1, also known as (3S)-3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid, is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique chemical structure and promising biological activity. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of (3S)-3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid is characterized by a chiral center at the third carbon atom of the propanoic acid backbone. This stereochemistry is critical for its biological activity, as it determines the molecule's interaction with target proteins and enzymes. The presence of a hydroxyl group (-OH) and a methoxy-substituted dioxaindane ring further enhances its functional diversity, enabling it to participate in a wide range of chemical reactions and biological processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including enantioselective catalysis and asymmetric synthesis, to produce the compound in high enantiomeric excess. These methods not only improve the yield but also ensure the purity and quality of the final product, which are essential for its application in pharmacological studies.

From a pharmacological perspective, (3S)-3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid has demonstrated potent inhibitory activity against several key enzymes involved in metabolic pathways. For instance, studies have shown that it can effectively inhibit the activity of certain kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound for drug development.

In addition to its enzymatic activity, this compound has also been investigated for its ability to modulate cellular signaling pathways. Recent research has revealed that it can interact with G-protein coupled receptors (GPCRs), which are critical mediators of cellular communication. This interaction suggests that the compound may have therapeutic applications in treating conditions such as inflammation, pain, and cardiovascular diseases.

The structural versatility of CAS No 2227824-85-1 also makes it an attractive candidate for further chemical modification. By altering substituents on the dioxaindane ring or modifying the propanoic acid backbone, researchers can potentially enhance its bioavailability, efficacy, and selectivity. Such modifications could pave the way for the development of next-generation drugs with improved therapeutic profiles.

Moreover, computational modeling techniques have been employed to predict the binding affinity and selectivity of this compound towards various targets. These computational studies provide valuable insights into its molecular interactions and guide experimental efforts in optimizing its pharmacokinetic properties. As computational tools continue to advance, they will play an increasingly important role in accelerating drug discovery involving this compound.

In conclusion, (3S)-3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid represents a promising molecule with diverse applications in pharmacology and organic synthesis. Its unique structure, coupled with recent advances in synthetic methods and pharmacological studies, positions it as a valuable tool for researchers in their quest to develop innovative therapeutic agents. As ongoing research continues to uncover new aspects of its biological activity and potential uses, this compound is poised to make significant contributions to the field of medicinal chemistry.